chroman-2-yl((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Chroman-2-yl((1R,5S)-3-(pyridin-4-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. The compound is a derivative of the bicyclic compound, azabicyclooctane, which is commonly used as a scaffold for the development of drugs targeting the central nervous system.
Scientific Research Applications
Stereoselective Synthesis of Potent PI3 Kinase Inhibitors
Research has been conducted on the stereoselective synthesis of active metabolites of potent PI3 kinase inhibitors, such as the PKI-179. This involves complex organic syntheses, including stereospecific hydroboration and oxidation-reduction sequences, to achieve desired stereochemistry critical for biological activity. Such studies underscore the importance of precise stereochemical control in the synthesis of pharmacologically relevant compounds (Zecheng Chen et al., 2010).
Development of Heterocyclic Moieties
Research on 3-hydroxy-4-pyrones as precursors for the synthesis of highly functionalized 8-azabicyclo[3.2.1]octanes reveals the potential for creating diverse natural and non-natural tropane alkaloids. These synthetic pathways provide insights into the versatility of heterocyclic frameworks for drug development and other applications (Antonio Rumbo et al., 1996).
Synthesis of Chromone Derivatives
The synthesis of chromone derivatives through reactions involving chromone-3-carbaldehyde and α-amino acids, leading to the formation of pyrroles and pyridines, indicates the potential for generating structurally diverse compounds with varied biological activities. These synthetic strategies are relevant for the design and development of new therapeutic agents (A. G. Figueiredo et al., 2007).
Catalytic Activities and Structural Analysis
Studies on the catalytic and structural properties of complexes formed with heterocyclic compounds underscore the importance of these molecules in catalysis and material science. For example, the synthesis and characterization of complexes with pentadentate bipyridine-pyridine-based ligands demonstrate their photocatalytic activities in water reduction, highlighting the utility of heterocyclic compounds in environmental and synthetic chemistry applications (C. Bachmann et al., 2013).
properties
IUPAC Name |
3,4-dihydro-2H-chromen-2-yl-(3-pyridin-4-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c25-22(21-8-5-15-3-1-2-4-20(15)27-21)24-16-6-7-17(24)14-19(13-16)26-18-9-11-23-12-10-18/h1-4,9-12,16-17,19,21H,5-8,13-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMVMJBWIYPWENP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C3CCC4=CC=CC=C4O3)OC5=CC=NC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.